Cas no 21228-40-0 (7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one)

• Product Name: 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one
• CAS No: 21228-40-0
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 4729995
• PubChem ID: 112703932
• Update Time: 2025-05-24

7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one
• 1,4-Benzoxazepin-5(2H)-one, 7-bromo-3,4-dihydro-9-methyl-
• 7-Bromo-9-methyl-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one
• 21228-40-0

• Inchi： 1S/C10H10BrNO2/c1-6-4-7(11)5-8-9(6)14-3-2-12-10(8)13/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key： FRAYWLQWLRJLKJ-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(Br)C=C2C(=O)NCC1

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one

Professional Introduction to Compound with CAS No. 21228-40-0 and Product Name: 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one

The compound identified by the CAS number 21228-40-0 and the product name 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzoxazepine class, a structural motif known for its diverse biological activities. The presence of a bromine substituent at the 7-position and a methyl group at the 9-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one has garnered considerable attention due to its structural similarity to known bioactive molecules. Benzoxazepines are widely studied for their roles in modulating various neurological and cardiovascular pathways. The specific modifications in this compound contribute to its unique pharmacokinetic and pharmacodynamic properties, which are critical for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel benzoxazepine derivatives with enhanced efficacy and reduced side effects. The brominated derivative 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one has been investigated for its potential in treating conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases. Preliminary studies suggest that this compound interacts with specific neurotransmitter receptors, leading to modulatory effects that may improve symptoms associated with these conditions.

The synthesis of 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the benzoxazepine core efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure.

One of the most compelling aspects of 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one is its potential as a lead compound for further derivatization. Researchers have explored various structural analogs by introducing different substituents at strategic positions within the molecule. These modifications have led to compounds with improved solubility, bioavailability, and target specificity. Such efforts are crucial in optimizing drug candidates for clinical trials.

The pharmacological profile of 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to inhibit certain enzymes and receptors involved in disease pathogenesis. For instance, its interaction with serotonin receptors suggests potential applications in managing mood disorders. Additionally, its binding affinity for voltage-gated calcium channels makes it a candidate for treating neurological conditions characterized by abnormal neuronal excitability.

Computational modeling has played a pivotal role in understanding the molecular interactions of 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one with biological targets. Molecular dynamics simulations and docking studies have provided insights into how this compound binds to its intended receptors, offering a rational basis for designing more effective derivatives. These computational approaches complement experimental data and accelerate the drug discovery process.

The future prospects of 7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic profiles. As our understanding of benzoxazepine chemistry evolves, so too will the applications of compounds like this one in addressing unmet medical needs.

In conclusion,7-Bromo-9-methyl-3,4-dihydro-1,4-benzoxazepin-5(2H)-one represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new treatments for neurological and cardiovascular disorders. Continued research and development will likely uncover even more applications for this versatile compound.